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Compound of Interest

Compound Name: 9-Ethynylphenanthrene

Cat. No.: B1202259

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 9-Ethynylphenanthrene, a polycyclic
aromatic hydrocarbon derivative of significant interest in organic synthesis, materials science,
and medicinal chemistry. Its rigid, planar phenanthrene core combined with the reactive ethynyl
group makes it a versatile building block for advanced functional materials and complex
organic molecules.

Chemical Structure and IUPAC Nomenclature

9-Ethynylphenanthrene is characterized by a tricyclic aromatic phenanthrene system with an
ethynyl (-C=CH) substituent at the C9 position. The numbering of the phenanthrene ring
system follows established IUPAC rules, giving the ethynyl group its locant.

o |[UPAC Name: 9-ethynylphenanthrene[1][2]
e Synonyms: 9-(ethynyl)phenanthrene[1][3]

e CAS Number: 32870-98-7[1][3][4][5]

e Molecular Formula: CieH1o[1][3][4]

The structure is depicted in the diagram below.
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Sonogashira Coupling Reaction
(Anhydrous Solvent, e.g., THF/Toluene)
Inert Atmosphere (Ar or N2)

9-(Trimethylsilylethynyl)phenanthrene
(Protected Intermediate)

Deprotection Step
(e.g., K2COs in Methanol)

9-Ethynylphenanthrene
(Final Product)

Work-up and Purification
(e.g., Column Chromatography)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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